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Compound of Interest

Compound Name: Nik-smi1

Cat. No.: B10787479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

use, and disposal of Nik-smi1, a potent and selective inhibitor of NF-κB inducing kinase (NIK).

The following procedural guidance is intended to ensure laboratory safety and proper

experimental conduct.

Chemical and Physical Properties
Property Value

Molecular Formula C₂₀H₁₉N₃O₄

Molecular Weight 365.38 g/mol

CAS Number 1660114-31-7

Appearance Solid powder

Solubility Soluble in DMSO

Safety Information
There are conflicting reports regarding the hazardous nature of Nik-smi1. While some

suppliers classify it as a non-hazardous substance, others indicate that it is harmful if

swallowed and very toxic to aquatic life. Therefore, it is crucial to handle this compound with

care, assuming it to be hazardous in the absence of definitive data.
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Personal Protective Equipment (PPE):

Item Specification

Gloves Nitrile gloves

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator is

recommended.

First Aid Measures:

Exposure Route Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately wash skin with

soap and copious amounts of water. Remove

contaminated clothing and shoes. Get medical

attention if irritation develops.

Inhalation

If inhaled, remove to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do NOT induce vomiting.

Operational Plans
Storage and Handling
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Storage: Store the solid powder at -20°C for long-term stability (up to 3 years).[1] For stock

solutions in DMSO, store at -80°C for up to one year.[1]

Handling: Avoid inhalation, and contact with eyes and skin. Use only in a chemical fume

hood. Ensure adequate ventilation. Keep away from sources of ignition.

Experimental Protocols
In Vitro Assay: Inhibition of p52 Processing by Western Blot

This protocol describes the assessment of Nik-smi1's ability to inhibit the processing of p100 to

p52, a key step in the non-canonical NF-κB pathway.

Cell Culture and Treatment:

Culture a suitable cell line (e.g., HeLa or B-cells) to 70-80% confluency.

Pre-treat cells with varying concentrations of Nik-smi1 (e.g., 0.1 nM to 1 µM) or vehicle

(DMSO) for 1-2 hours.

Stimulate the non-canonical NF-κB pathway by adding an appropriate agonist, such as

anti-LTβR antibody or BAFF, for the recommended time (e.g., 24-48 hours).

Cell Lysis:

Wash cells with ice-cold PBS.

Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[2]

Scrape the cells and transfer the lysate to a microcentrifuge tube.[3]

Sonicate briefly to shear DNA and reduce viscosity.[3][4]

Centrifuge at high speed (e.g., 12,000 x g) for 15 minutes at 4°C to pellet cellular debris.[4]

Collect the supernatant containing the protein lysate.

Protein Quantification:
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Determine the protein concentration of each lysate using a BCA assay or a similar

method.

Sample Preparation and SDS-PAGE:

Normalize protein concentrations for all samples.

Add SDS-PAGE loading buffer and heat the samples at 95-100°C for 5 minutes.[3]

Load equal amounts of protein per lane onto a polyacrylamide gel.

Electrophoresis and Transfer:

Run the gel to separate proteins by size.

Transfer the separated proteins to a nitrocellulose or PVDF membrane.[5]

Immunoblotting:

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.[3]

Incubate the membrane with a primary antibody specific for p100/p52 overnight at 4°C.

Wash the membrane three times with TBST.[3]

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[3]

Wash the membrane again three times with TBST.

Detection:

Use an enhanced chemiluminescence (ECL) substrate to detect the protein bands.[3]

Capture the signal using X-ray film or a digital imaging system.

Analysis:
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Quantify the band intensities for p100 and p52. A decrease in the p52/p100 ratio in Nik-
smi1-treated cells compared to the stimulated control indicates inhibitory activity.

In Vivo Administration in Mice

This protocol provides a general guideline for the oral administration of Nik-smi1 to mice.

Animal Models:

C57BL/6 mice are a commonly used strain for in vivo studies with Nik-smi1.[1]

Formulation Preparation:

Prepare a homogenous suspension of Nik-smi1 in a vehicle suitable for oral gavage, such

as 0.5% carboxymethylcellulose sodium (CMC-Na).[1]

For example, to achieve a 5 mg/mL concentration, add 5 mg of Nik-smi1 to 1 mL of the

CMC-Na solution and mix thoroughly.[1]

Dosing and Administration:

Dosages can range from 10 mg/kg to 200 mg/kg, administered orally.[1]

Administer the formulation to mice using oral gavage. The volume administered will

depend on the animal's weight and the desired dose.

Treatment duration and frequency will vary depending on the experimental design (e.g.,

twice daily for 7 days).

Disposal Plan
Given the conflicting safety data and the potential for aquatic toxicity, a cautious approach to

the disposal of Nik-smi1 and its associated waste is mandatory.

Solid Waste:

Collect all solid waste contaminated with Nik-smi1 (e.g., pipette tips, tubes, gloves) in a

designated, clearly labeled hazardous waste container.
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Do not dispose of this waste in the regular trash.

Liquid Waste:

Collect all liquid waste containing Nik-smi1, including unused stock solutions and

experimental media.

Do not pour down the drain. The potential for high aquatic toxicity necessitates that all

liquid waste be collected as hazardous chemical waste.

Store liquid waste in a sealed, properly labeled container.

Container Disposal:

Thoroughly rinse empty Nik-smi1 containers with a suitable solvent (e.g., DMSO followed

by ethanol and water).

Collect the rinsate as hazardous liquid waste.

Deface or remove the original label from the rinsed container before disposal in

accordance with your institution's guidelines for decontaminated glassware or plastic.

Final Disposal:

All collected hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Quantitative Data Summary
Parameter Value Cell Line/System

Ki (NIK) 0.23 ± 0.17 nM Biochemical Assay[6]

IC₅₀ (NF-κB Reporter) 34 nM HEK293 cells

IC₅₀ (p52 Nuclear

Translocation)
70 nM -

IC₅₀ (BAFF-induced B-cell

survival)
373 nM Mouse splenic B-cells
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Signaling Pathway and Experimental Workflow
Non-Canonical NF-κB Signaling Pathway

Nik-smi1 is a selective inhibitor of NF-κB-inducing kinase (NIK), a central component of the

non-canonical NF-κB signaling pathway. In resting cells, NIK is continuously targeted for

degradation. Upon stimulation by specific ligands (e.g., BAFF, LTβ), NIK stabilizes and

accumulates, leading to the phosphorylation and activation of IKKα. Activated IKKα then

phosphorylates p100, triggering its processing into the p52 subunit. The p52 subunit then

dimerizes with RelB and translocates to the nucleus to regulate the transcription of target

genes involved in immune responses and cell survival.[7][8][9][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b10787479?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3193406/
https://www.researchgate.net/figure/Schematic-overview-of-non-canonical-signaling-pathway-and-NIK-regulatory-mechanisms-In_fig1_361953697
https://pmc.ncbi.nlm.nih.gov/articles/PMC3313452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8128072/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Ligand
(e.g., BAFF, LTβ)

Receptor
(e.g., BAFF-R, LTβR)

Binds

NIK (Stabilized)

Stabilizes

NIK (Degraded) IKKα

Phosphorylates &
Activates

p100-RelB

Phosphorylates p100

p52-RelB

Processing

p52-RelB

Translocation

Nik-smi1

Inhibits

Target Gene
Expression

Regulates

Click to download full resolution via product page

Caption: Non-canonical NF-κB signaling pathway and the inhibitory action of Nik-smi1.
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Experimental Workflow for Assessing Nik-smi1 Activity

The following diagram outlines the key steps to evaluate the efficacy of Nik-smi1 in a cell-

based assay.
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Caption: A typical experimental workflow for evaluating Nik-smi1's inhibitory effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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